Cas no 71311-82-5 (2-(4-Nitrophenoxy)naphthalene)

• Product Name: 2-(4-Nitrophenoxy)naphthalene
• CAS No: 71311-82-5
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD00427410
• CID: 548202
• PubChem ID: 87559612
• Update Time: 2025-06-12

2-(4-Nitrophenoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-(4-nitrophenoxy)-
• 2-(4-Nitrophenoxy)naphthalene
• Naphthalene, 2-(4-nitrophenoxy)-
• Oprea1_174888
• 2-Naphthyl 4-nitrophenyl ether
• ORYXOTYJSALBQZ-UHFFFAOYSA-N
• STK268945
• 4-(naphthalen-2-yloxy)-1-nitrobenzene
• N0807
• 8N-034
• WCA31182
• DTXSID60354031
• MFCD00427410
• 71311-82-5
• CS-0455145
• T72865
• AKOS003244946
• SR-01000390967
• SR-01000390967-1
• SCHEMBL1283188
• DB-111582

• MDL： MFCD00427410
• Inchi： 1S/C16H11NO3/c18-17(19)14-6-9-15(10-7-14)20-16-8-5-12-3-1-2-4-13(12)11-16/h1-11H
• InChI Key： ORYXOTYJSALBQZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: 。
• Density: 1.3±0.1 g/cm3
• Boiling Point: 418.9±18.0 °C at 760 mmHg
• Flash Point: 183.6±23.2 °C
• PSA: 55.05000
• LogP: 5.06350
• Solubility: 。
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Nitrophenoxy)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2-(4-Nitrophenoxy)naphthalene

Comprehensive Analysis of 2-(4-Nitrophenoxy)naphthalene (CAS No. 71311-82-5): Properties, Applications, and Industry Insights

2-(4-Nitrophenoxy)naphthalene (CAS No. 71311-82-5) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This nitrated aromatic ether combines the structural features of naphthalene and 4-nitrophenol, resulting in unique physicochemical properties. The compound's molecular formula, C₁₆H₁₁NO₃, and its distinct nitrophenoxy functional group make it valuable for advanced material synthesis and photochemical studies.

Recent trends in green chemistry and sustainable materials have driven renewed interest in 2-(4-Nitrophenoxy)naphthalene. Researchers are exploring its potential as a photoactive component in organic electronics, particularly in OLED (Organic Light-Emitting Diode) technologies. The compound's electron-withdrawing nitro group and extended π-conjugated system contribute to its interesting charge transport properties, a hot topic in materials science forums and patent filings.

From a synthetic perspective, 71311-82-5 serves as a versatile intermediate for constructing more complex polycyclic aromatic systems. Its nitro-aromatic moiety allows for subsequent transformations via catalytic hydrogenation or nucleophilic aromatic substitution, addressing the growing demand for tailored organic building blocks in pharmaceutical and agrochemical research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for precision applications.

The thermal stability of 2-(4-Nitrophenoxy)naphthalene (decomposition point >250°C) makes it suitable for high-temperature processes, while its solubility profile in common organic solvents (e.g., DCM, THF) facilitates laboratory handling. Environmental considerations have prompted studies on its biodegradation pathways, aligning with the EPA's green chemistry principles—a frequent search topic among environmental chemists.

In the dye and pigment industry, this compound's chromophoric properties are being reevaluated for non-toxic colorant development. Its ability to absorb in the UV-visible spectrum (λ_max ~350 nm) responds to the market's need for eco-friendly photostable dyes. Quality control protocols emphasize residual solvent analysis and heavy metal screening, reflecting current REACH compliance requirements.

Future research directions for CAS 71311-82-5 may explore its supramolecular chemistry applications or potential in molecular sensors. The compound's crystallographic data (available in CSD databases) provides valuable insights for computational chemistry modeling—an area experiencing exponential growth due to AI-assisted molecular design technologies. Proper storage recommendations (ambient temperature, inert atmosphere) ensure long-term stability, a practical concern frequently queried by industrial purchasers.